2-Hydroxymethylene Ethisterone-13C3
Description
Chemical Identity:
2-Hydroxymethylene Ethisterone-13C3 is a carbon-13 isotopically labeled derivative of 2-Hydroxymethylene Ethisterone, a modified steroid structurally related to Danazol (a synthetic androgen). Its molecular formula is C22H28O3 with three carbon-13 atoms replacing natural carbon at specific positions (CAS: 2787-02-2; molecular weight: 340.46) .
Properties
Molecular Formula |
C₁₉¹³C₃H₂₈O₃ |
|---|---|
Molecular Weight |
343.43 |
Synonyms |
(17α)-17-Hydroxy-2-(hydroxymethylene)-pregn-4-en-20-yn-3-one-13C3; 17-Ethynyl-2-(hydroxymethylene)-testosterone-13C3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Features :
- Structural Modifications : Incorporation of a hydroxymethylene group (–CHOH–) at the C2 position and isotopic labeling for traceability .
- Applications : Used in metabolic tracking, hormone regulation studies (testosterone/estrogen pathways), and cancer research to investigate cell growth and differentiation .
Structural and Functional Analogues
Table 1: Structural Comparison of Ethisterone Derivatives and Related Steroids
Isotopic Labeling and Detection
13C-Labeled Compounds :
- Purpose: 2-Hydroxymethylene Ethisterone-13C3 is used as an internal standard in mass spectrometry and nuclear magnetic resonance (NMR) to quantify endogenous hormones or track metabolic pathways .
- Comparison: Unlike non-labeled 2-Hydroxymethylene Ethisterone, the 13C3 variant avoids interference with natural isotopes, improving analytical accuracy. Similar 13C-labeled steroids (e.g., 2-Methoxy-13C,d3-estrone) are used in endocrine research .
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